Cas no 112880-83-8 (Benzene,2-methyl-1-nitro-4-phenoxy-)

• Product Name: Benzene,2-methyl-1-nitro-4-phenoxy-
• CAS No: 112880-83-8
• MF: C₁₃H₁₁NO₃
• MW: 229.231343507767
• MDL: MFCD01764677
• CID: 129946
• PubChem ID: 2728418
• Update Time: 2025-04-19

Benzene,2-methyl-1-nitro-4-phenoxy- Chemical and Physical Properties

Names and Identifiers

• Benzene,2-methyl-1-nitro-4-phenoxy-
• 2-Methyl-1-nitro-4-phenoxybenzene
• 2-nitro-5-phenoxytoluene
• 5-phenoxy-2-nitrotoluene
• AC1MBNMO
• ACMC-20mh47
• Maybridge1_006855
• Oprea1_876535
• p-nitrophenyl-m-tolylether
• SureCN443483
• 2-NITRO-5-PHENOXYTOLUENE(WXC09198)
• CS-0329585
• AM82894
• AC-18563
• DTXSID20369505
• COHVZTXZLIRSTM-UHFFFAOYSA-N
• AS-8703
• CCG-252480
• AKOS015964341
• FT-0745967
• HMS560P13
• SCHEMBL443483
• 112880-83-8
• MFCD01764677

• MDL： MFCD01764677
• Inchi： 1S/C13H11NO3/c1-10-9-12(7-8-13(10)14(15)16)17-11-5-3-2-4-6-11/h2-9H,1H3
• InChI Key： COHVZTXZLIRSTM-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)C1C=CC(=C(C)C=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 229.07393
• Monoisotopic Mass: 229.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 55A^2

Experimental Properties

• Density: 1.218
• Boiling Point: 329°Cat760mmHg
• Flash Point: 138.4°C
• Refractive Index: 1.596
• PSA: 52.37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers